Cas no 860447-12-7 (4-(3-Aminophenoxy)phenol)

4-(3-Aminophenoxy)phenol structure
4-(3-Aminophenoxy)phenol structure
Product Name:4-(3-Aminophenoxy)phenol
CAS No:860447-12-7
MF:C12H11NO2
MW:201.221243143082
CID:718177
Update Time:2023-08-03

4-(3-Aminophenoxy)phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(3-aminophenoxy)-
    • Phenol, p-(m-aminophenoxy)- (6CI)
    • 4-(3-aminophenoxy)phenol
    • 4-(3-AMINO-PHENOXY)-PHENOL
    • 4-(3-Aminophenoxy)phenol
    • Inchi: 1S/C12H11NO2/c13-9-2-1-3-12(8-9)15-11-6-4-10(14)5-7-11/h1-8,14H,13H2
    • InChI Key: OCIFZAYFRDCERT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)C1C=CC=C(C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 190
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.5
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